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Compound of Interest

Compound Name: 4-(4-Bromophenethyl)morpholine

Cat. No.: B1280873 Get Quote

This document provides crucial safety protocols, operational guidance, and disposal plans for

researchers, scientists, and drug development professionals working with 4-(4-
Bromophenethyl)morpholine. The information is compiled to ensure safe laboratory practices

and mitigate potential hazards.

Chemical Identification and Properties
While specific hazard data for 4-(4-Bromophenethyl)morpholine is limited, information from

structurally similar compounds, such as 4-(4-Bromophenyl)morpholine and other morpholine

derivatives, provides a strong basis for safety protocols.
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Property Value Source

Molecular Formula C₁₂H₁₆BrNO [1]

Molecular Weight 270.2 g/mol [1]

CAS Number 736991-39-2 [1]

Appearance

Likely a solid, as the related 4-

(4-Bromophenyl)morpholine is

a white to off-white crystalline

powder.[2]

Storage

Store at room temperature.[1]

A cool, dry, well-ventilated area

is recommended for

brominated organic

compounds.[3]

Hazard Summary and Precautionary Statements
Based on related compounds like 4-(4-Bromophenyl)morpholine, the following hazards should

be assumed[4][5]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

General precautionary statements for morpholine derivatives include warnings of flammability,

toxicity if in contact with skin or inhaled, and the risk of causing severe skin burns and eye

damage[6][7][8].

Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the required equipment based on recommendations for handling morpholine and brominated

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.calpaclab.com/4-4-bromophenethyl-morpholine-min-98-5-grams/ala-b186331-5g
https://www.calpaclab.com/4-4-bromophenethyl-morpholine-min-98-5-grams/ala-b186331-5g
https://www.calpaclab.com/4-4-bromophenethyl-morpholine-min-98-5-grams/ala-b186331-5g
https://www.chemimpex.com/products/24988
https://www.calpaclab.com/4-4-bromophenethyl-morpholine-min-98-5-grams/ala-b186331-5g
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenyl_morpholine
https://www.tcichemicals.com/OP/en/p/B4890
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Morpholine_1135_4.0.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compounds.

Body Part Required PPE
Rationale and
Specifications

Respiratory NIOSH-approved respirator

Use in case of inadequate

ventilation or when handling

powders to avoid inhaling

dust/vapors.[9][10][11] A full-

face respirator with appropriate

cartridges is recommended for

higher concentrations.[11][12]

Eyes/Face
Tightly fitting safety goggles

and face shield

Protects against splashes,

vapors, and dust.[6][10][12]

Hands Chemical-resistant gloves

Elbow-length impervious

gloves are recommended.[12]

Butyl rubber or fluoroelastomer

gloves are suitable for

prolonged contact with

morpholine.[12] Always wash

hands thoroughly after

handling.[10][13]

Body
Chemical-protection suit or lab

coat

Wear appropriate protective

clothing to prevent skin

contact.[10][12] An easily

accessible safety shower is a

critical engineering control.[10]

[11]

Handling and Storage Protocol
Engineering Controls:

Always handle this compound within a certified chemical fume hood to control emissions at

the source.[6][12]
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Facilities must be equipped with an eyewash station and a safety shower.[10][11]

If the material is flammable, use explosion-proof ventilation and non-sparking tools.[6][10]

[12]

Safe Handling Procedures:

Read and understand the Safety Data Sheet (SDS) for similar compounds before starting

work.

Ensure all required PPE is inspected and worn correctly before entering the handling area.

Ground and bond containers when transferring material to prevent static discharge.[6][10]

Avoid creating dust.[14]

Do not eat, drink, or smoke in the laboratory.[12][13]

After handling, wash hands and other exposed skin areas thoroughly.[13][15]

Storage Conditions:

Store in a tightly sealed, chemically resistant container.[3]

Keep in a cool, dry, and well-ventilated area away from heat and direct sunlight.[3][9]

Store away from incompatible substances such as strong oxidizing agents, alkalis, and

certain metals like aluminum.[3][10]

Label all containers clearly with the chemical identity and associated hazards.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or personal exposure.[3]

Personal Exposure Response
The following diagram outlines the immediate steps to take in case of accidental exposure.
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Personal Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide oxygen or artificial

respiration if needed.

Immediately remove all
contaminated clothing.

Rinse skin for 15+ minutes.

Rinse eyes cautiously with
water for 15+ minutes.

Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for personal exposure incidents.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen.[14][15] Seek immediate medical attention.[9][16]

Skin Contact: Immediately remove all contaminated clothing.[6][15] Flush the skin with plenty

of water for at least 15 minutes.[13][15] Chemical burns must be treated promptly by a

physician.[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[6][15] Remove contact lenses if present and easy to do.[15] Seek immediate

medical attention.[15]

Ingestion: Do NOT induce vomiting.[9][13] Rinse the mouth with water if the person is

conscious.[6][13] Never give anything by mouth to an unconscious person.[13][14] Seek

immediate medical attention.[9][16]
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Spill Occurs

Alert personnel in the area
and evacuate if necessary.

Wear appropriate PPE
(respirator, gloves, goggles,

protective suit).

Ensure adequate ventilation.
Remove ignition sources.

Contain the spill with
inert material (sand, earth,

vermiculite).

Carefully collect absorbed
material using non-sparking tools.

Place waste into a labeled,
sealed container for
hazardous waste.

Decontaminate the spill area
and wash the site after pickup.

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Improper disposal of brominated organic compounds can cause significant environmental

harm.[3] All waste containing this substance must be treated as hazardous.

Waste Disposal Workflow

Generate Waste
(e.g., excess reagent, contaminated items)

Segregate as 'Halogenated
Organic Waste'.

Do not mix with non-halogenated waste.

Use a dedicated, properly sealed,
and chemically resistant container.

Clearly label the container:
'Hazardous Waste - Halogenated Organic'

and list contents.

Store the waste container in a
secure, well-ventilated area away

from incompatible materials.

Arrange for disposal by a
licensed hazardous waste

management provider.

Click to download full resolution via product page

Caption: Waste management and disposal workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/product/b1280873?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Protocol:

Categorize Waste: All materials contaminated with 4-(4-Bromophenethyl)morpholine,

including the chemical itself, contaminated lab supplies (gloves, filter paper), and solutions,

must be categorized as Halogenated Organic Waste.[3]

Collect Waste: Use separate, designated containers for solid and liquid halogenated waste.

[3][17]

Labeling: Ensure waste containers are clearly labeled as "Hazardous Waste" and specify

"Halogenated Organic Waste".[3]

Disposal: The waste must be disposed of through a licensed hazardous waste disposal

facility.[18] Incineration at facilities with appropriate emission controls is a common method

for bromine-containing waste.[18] Do not discharge into drains or the environment.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling 4-(4-
Bromophenethyl)morpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280873#personal-protective-equipment-for-
handling-4-4-bromophenethyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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